4-Isopropyl-3-methylphenyl acetate

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: (3-methyl-4-propan-2-ylphenyl) acetate
• InChI: InChI=1S/C12H16O2/c1-8(2)12-6-5-11(7-9(12)3)14-10(4)13/h5-8H,1-4H3
• InChI Key: DDBMQWAAZQBRJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(=O)C)C(C)C

Description

4-Isopropyl-3-methylphenyl acetate is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Isopropyl-3-methylphenol (1.00 g) was dissolved in dichloromethane (10 ml) to prepare a solution. Pyridine (724 mg) and acetyl chloride (615 mg) were added to the solution, and the mixture was stirred at room temperature overnight. The solvent was removed by distillation under the reduced pressure, water was then added to the residue, and the mixture was extracted with chloroform. The chloroform layer was washed with water and was dried over anhydrous magnesium sulfate, and the solvent was removed by distillation under the reduced pressure. The residue was dried under the reduced pressure to give 4-isopropyl-3-methylphenyl acetate (1.41 g, yield 100%).

Synthesis routes and methods II

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